Direct determination of dissolved uranyl(VI) in sea-water by cathodic stripping voltammetry
Analyst Pub Date: DOI: 10.1039/AN9952001989
Abstract
The effect of the adsorption of uranyl species on the static mercury drop electrode is used for the electrochemical determination of dissolved uranium concentration in untreated and estuarine sea-water. The measurements were performed by square-wave cathodic stripping voltammetry. The standard additions method is successfully applied for measurements of natural uranyl concentrations in water samples which were found to be in the range between 4.3 and 15 nmol l–1 depending on the sampling location with detection limits of 2.4 and 10 nmol l–1, respectively.
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Journal Name：Analyst
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